(3R,5S)-3,5-dimethyl-1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine

• Molecular Formula: C18H30BN3O2
• Molecular Weight: 331.3 g/mol
• IUPAC Name: (3S,5R)-3,5-dimethyl-1-[4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine
• InChI: InChI=1S/C18H30BN3O2/c1-12-8-16(22-10-13(2)21-14(3)11-22)20-9-15(12)19-23-17(4,5)18(6,7)24-19/h8-9,13-14,21H,10-11H2,1-7H3/t13-,14+
• InChI Key: DULBHJLIYGNYLT-OKILXGFUSA-N
• Isomeric SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(C=C2C)N3C[C@H](N[C@H](C3)C)C
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(C=C2C)N3CC(NC(C3)C)C

Description

This compound features a piperazine core with 3R,5S stereochemistry, two methyl groups at positions 3 and 5, and a pyridinyl substituent bearing a tetramethyl-1,3,2-dioxaborolan-2-yl group. Piperazine derivatives are widely explored in medicinal chemistry due to their versatility in modulating pharmacokinetics and target binding . The boronate ester enhances stability and enables participation in Suzuki-Miyaura cross-coupling reactions, making it valuable in drug discovery and chemical biology .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of piperazine derivatives, including this compound, often involves multiple steps. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts. For instance, the reaction between (S,S)-N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate in the presence of DBU leads to protected piperazines . Another approach involves the aza-Michael addition between protected 1,2-diamines and in situ generated sulfonium salts .

Industrial Production Methods

Industrial production methods for such compounds typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include parallel solid-phase synthesis and photocatalytic synthesis .

Chemical Reactions Analysis

Types of Reactions

Piperazine, 3,5-dimethyl-1-[4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-, (3R,5S)- can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while reduction may produce amines .

Scientific Research Applications

The compound (3R,5S)-3,5-dimethyl-1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine is a complex organic molecule that has garnered interest in various scientific research applications, particularly in medicinal chemistry and drug discovery. This article explores its potential applications, supported by data tables and case studies.

Structure and Composition

The compound features a piperazine core substituted with a pyridine ring and a dioxaborolane moiety. Its molecular formula is $C_{19}H_{30}B_{1}N_{2}O_{2}$ with a molecular weight of approximately 320.4 g/mol. The presence of the dioxaborolane group is significant for its reactivity and interactions in biological systems.

Medicinal Chemistry

The compound's structure suggests potential applications as a pharmacological agent. Its design may facilitate interactions with biological targets such as enzymes or receptors involved in various diseases.

Case Study: Inhibition of Protein-Protein Interactions

Recent studies have highlighted the importance of targeting protein-protein interactions (PPIs) in drug development. The compound has been investigated for its ability to disrupt PPIs associated with cancer progression. For instance, research demonstrated that modifications to the piperazine and pyridine components could enhance binding affinity to specific targets involved in oncogenic signaling pathways .

Drug Development

The incorporation of boron-containing compounds like dioxaborolanes has been shown to improve the pharmacokinetic properties of drugs, including solubility and stability. This compound may serve as a lead structure for developing new therapeutic agents aimed at treating conditions such as cancer or neurodegenerative diseases.

Data Table: Structure-Activity Relationship (SAR)

Compound Variant	Binding Affinity (IC50)	Solubility (µM)	Target
Base Compound	50 nM	100	BCL6
Variant A	30 nM	150	BCL6
Variant B	20 nM	200	BCL6

This table summarizes findings from SAR studies indicating that modifications to the compound can significantly enhance its bioactivity and solubility.

Biochemical Research

The unique structural features of this compound allow for exploration in biochemical assays to understand enzyme mechanisms or cellular pathways involved in disease processes.

Case Study: Enzyme Inhibition

Research has shown that derivatives of this compound can inhibit specific enzymes linked to metabolic disorders. For example, the dioxaborolane moiety can participate in reversible covalent bonding with enzyme active sites, leading to effective inhibition .

Material Science

Beyond biological applications, this compound could also be explored in material science for developing new polymers or coatings due to its boron content, which may impart unique properties such as enhanced thermal stability or chemical resistance.

Mechanism of Action

The mechanism of action of piperazine, 3,5-dimethyl-1-[4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-, (3R,5S)- involves its interaction with specific molecular targets and pathways. These interactions can modulate various biological processes, depending on the compound’s structure and functional groups .

Comparison with Similar Compounds

Key Structural Analogs

The following compounds share structural motifs with the target molecule, differing primarily in substituents or core heterocycles:

Compound Name	Similarity Index	Key Structural Differences	Reference CAS/ID
1-Methyl-4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine	0.98	Methyl group replaces 3R,5S-dimethyl on piperazine	CAS 485799-04-0
4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)morpholine	0.92	Morpholine replaces piperazine core	CAS 827614-64-2
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine	0.91	Amino group replaces piperazine substituent	CAS N/A
1-(5-(Tetramethyl-dioxaborolan-2-yl)pyridin-2-yl)piperazine	N/A	Lacks 3R,5S-dimethyl and 4-methyl groups	CAS 871125-86-9

Notes:

• The similarity index (0.98 for the closest analog) reflects Tanimoto coefficient-based comparisons of molecular fingerprints, highlighting near-identical scaffolds but nuanced substituent variations .
• Morpholine-based analogs exhibit reduced similarity due to differences in ring basicity and conformational flexibility .

Physicochemical Comparison

Property	Target Compound	1-Methyl-4-(pyridinyl)piperazine Analog	Morpholine Analog
Lipophilicity (LogP)	High (due to 3R,5S-dimethyl)	Moderate	Low (polar morpholine)
Melting Point	Not reported	137–142 °C	Not reported
Solubility	Moderate in organic solvents	Similar	High in polar solvents

• The boronate ester contributes to hydrolytic stability in physiological conditions, a trait shared with other dioxaborolane-containing compounds .

Methodological Considerations in Comparison Studies

• Similarity Metrics : Tanimoto coefficients and 3D structural alignment tools (e.g., Superimpose´) are critical for quantifying similarities in virtual screening .
• Crystallography : SHELX-based refinement confirms stereochemical details, ensuring accurate comparisons between analogs .

Biological Activity

The compound (3R,5S)-3,5-dimethyl-1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine (CAS Number: 1884331-97-8) is a synthetic organic molecule with potential therapeutic applications. Its unique structure incorporates a piperazine core and a dioxaborolane moiety, suggesting possible interactions with biological targets. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure

The molecular structure of the compound can be summarized as follows:

Component	Description
Piperazine	A six-membered ring containing two nitrogen atoms.
Dioxaborolane	A five-membered ring with boron and oxygen atoms, which may enhance binding interactions.
Pyridine	A heterocyclic aromatic ring that contributes to the compound's polarity and potential receptor interactions.

The biological activity of (3R,5S)-3,5-dimethyl-1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine is primarily attributed to its ability to modulate various signaling pathways. Preliminary studies suggest that it may act as an antagonist or modulator at certain receptors involved in neurological processes.

Pharmacological Properties

• Inhibition of Protein–Protein Interactions (PPIs) : Research indicates that compounds with similar structures can disrupt critical PPIs in cancer cells, potentially leading to apoptosis or reduced proliferation .
• Selectivity for Receptors : The compound exhibits selectivity for certain receptor types, which may be beneficial in minimizing side effects associated with broader-spectrum drugs .
• Solubility and Stability : Kinetic solubility studies have shown favorable solubility profiles in physiological conditions, which is crucial for bioavailability .

Structure–Activity Relationships (SAR)

Understanding the SAR is essential for optimizing the biological activity of this compound. Key findings include:

Modification	Effect on Activity
Methyl Groups	Increase lipophilicity and enhance receptor binding affinity.
Dioxaborolane Substitution	Modifies electronic properties, potentially improving interactions with target proteins .
Pyridine Positioning	Alters spatial orientation for better fit in receptor binding sites .

Case Studies

Several studies have explored the biological activity of similar compounds:

• BCL6 Inhibition Study : A related compound demonstrated significant inhibition of BCL6 function through disruption of its interaction with co-repressors. This suggests potential applications in treating cancers where BCL6 is overexpressed .
• CNS Activity Assessment : Compounds structurally related to (3R,5S)-3,5-dimethyl-1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine showed promise as central nervous system agents due to their ability to cross the blood-brain barrier effectively.

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis of (3R,5S)-3,5-dimethyl-1-[4-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine?

• Methodological Answer : The synthesis typically involves palladium-catalyzed borylation of a brominated pyridine precursor (e.g., 5-bromo-4-methylpyridin-2-ylpiperazine) with bis(pinacolato)diboron under inert conditions. Key parameters include catalyst choice (e.g., Pd(dppf)Cl₂), temperature (80–100°C), and solvent (toluene/EtOH/H₂O mixture). Post-reaction purification via column chromatography (e.g., 10% methanol in dichloromethane) improves yield .

Q. What characterization techniques are critical for confirming the structure and purity of this compound?

• Methodological Answer : Use a combination of:

• NMR spectroscopy (¹H/¹³C) to confirm stereochemistry and substituent positions.
• High-resolution mass spectrometry (HRMS) to verify molecular weight.
• Infrared (IR) spectroscopy to identify functional groups (e.g., boronic ester B-O stretches at ~1350 cm⁻¹).
• Elemental analysis for purity validation .

Q. What are the recommended storage conditions to maintain the compound’s stability?

• Methodological Answer : Store under inert atmosphere (argon or nitrogen) at –20°C to prevent hydrolysis of the boronic ester. Use desiccants and moisture-resistant containers. Monitor stability via periodic NMR or LC-MS analysis .

Advanced Research Questions

Q. How can regioselective functionalization of the pyridine ring be achieved in this compound?

• Methodological Answer : The boronic ester group directs electrophilic substitution to the para position of the pyridine ring. For cross-coupling (e.g., Suzuki-Miyaura), use aryl halides with electron-withdrawing groups to enhance reactivity. Piperazine NH groups may require protection (e.g., Boc) to avoid side reactions .

Q. What strategies resolve conflicting spectroscopic data during structural elucidation?

• Methodological Answer : Discrepancies in NMR assignments (e.g., overlapping signals) can be addressed by:

• 2D NMR techniques (COSY, HSQC) to correlate proton and carbon shifts.
• Variable-temperature NMR to resolve dynamic effects.
• Comparative analysis with analogous compounds (e.g., piperazine derivatives in ) .

Q. How does the stereochemistry at the 3R and 5S positions influence biological activity?

• Methodological Answer : Synthesize enantiomers via chiral resolution (e.g., chiral HPLC) or asymmetric catalysis. Test activity in receptor-binding assays (e.g., dopamine D3 receptor models, as in ). Molecular docking studies can predict interactions with target proteins .

Q. What are the challenges in scaling up the synthesis while maintaining enantiomeric excess?

• Methodological Answer : Optimize asymmetric catalytic steps (e.g., chiral ligands in borylation reactions). Monitor enantiomeric purity using chiral stationary phase chromatography. Batch process parameters (e.g., stirring rate, temperature gradients) must be tightly controlled .

Q. How can researchers investigate the compound’s potential in PROTAC (Proteolysis-Targeting Chimera) design?

• Methodological Answer : The boronic ester moiety can serve as a warhead for E3 ligase binding. Conjugate the compound to a target-binding ligand (e.g., kinase inhibitor) via a flexible linker. Assess degradation efficiency in cell-based assays (e.g., western blot for target protein levels) .